10.1039/C5RA05082K | Synthesis of benzofused 1,4-azaborinols via [4 + 2] annulation strategy and its application in indole synthesis†

Synthesis of benzofused 1,4-azaborinols via [4 + 2] annulation strategy and its application in indole synthesis†

RSC Advances Pub Date: 2015-04-13 DOI: 10.1039/C5RA05082K

Abstract

We disclose herein, the first general synthesis of benzofused 1,4-azaborinols via [4 + 2] annulation strategy. These compounds have been synthesised from 2-amino phenylboronic acids/boronates and alkynes in excellent yields. Additionally, we demonstrate their synthetic application by reporting the first transformation of benzofused 1,4-azaborinols into functionalized indoles.

Synthesis of benzofused 1,4-azaborinols via [4 + 2] annulation strategy and its application in indole synthesis†

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Journal Name：RSC Advances

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